N-[3-acetyl-10-bromo-6-(2-methylpropyl)-7-oxospiro[1,3,4-thiadiazoline-2,3'-in doline]-5-yl]acetamide

• IUPAC Name: N-[4-acetyl-5'-bromo-1'-(2-methylpropyl)-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C17H19BrN4O3S/c1-9(2)8-21-14-6-5-12(18)7-13(14)17(15(21)25)22(11(4)24)20-16(26-17)19-10(3)23/h5-7,9H,8H2,1-4H3,(H,19,20,23)
• InChI Key: YHEJRLRWACPDST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)Br)C3(C1=O)N(N=C(S3)NC(=O)C)C(=O)C
• Molecular Formula: C17H19BrN4O3S
• Molecular Weight: 439.3 g/mol
• CAS No.: 902248-53-7

Description

N-[3-acetyl-10-bromo-6-(2-methylpropyl)-7-oxospiro[1,3,4-thiadiazoline-2,3'-in doline]-5-yl]acetamide is a useful research compound. Its molecular formula is C17H19BrN4O3S and its molecular weight is 439.33. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

Research on compounds similar to N-[3-acetyl-10-bromo-6-(2-methylpropyl)-7-oxospiro[1,3,4-thiadiazoline-2,3'-indoline]-5-yl]acetamide has shown potent antibacterial activities. For instance, derivatives of N-(benzo[d]thiazol-2-yl) and related heterocycles have been synthesized and evaluated for their in vitro antibacterial activity against various Gram-positive and Gram-negative bacteria. These studies reveal that such compounds possess broad-spectrum antibacterial properties, suggesting their potential use in developing new antimicrobial agents (Borad et al., 2015; Fahim & Ismael, 2019).

Anticancer Activity

Compounds with the 1,3,4-thiadiazoline moiety and related structures have demonstrated promising anticancer activities. A study involving new 1-thia-azaspiro[4.5]decane derivatives showed moderate to high inhibition activities against various human cancer cell lines, including hepatocellular carcinoma and prostate adenocarcinoma. This highlights the potential of such compounds in anticancer drug development (Flefel et al., 2017).

Anti-inflammatory Applications

Research on the anti-inflammatory activities of related compounds, such as substituted 1,3,4-oxadiazoles and thiazole derivatives, has shown significant potential. These compounds have been evaluated for their ability to inhibit inflammation in various models, suggesting their use in developing new anti-inflammatory drugs. The studies indicate that these compounds can effectively reduce inflammation without the significant side effects associated with traditional anti-inflammatory drugs (Nargund et al., 1994; Mehta et al., 2019).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes that have affinity for indole derivatives

Mode of Action

Based on its structure, it may undergo free radical reactions . In such reactions, a molecule like N-bromosuccinimide (NBS) loses the N-bromo atom, leaving behind a succinimidyl radical. This radical can then interact with other molecules, leading to various changes .

Biochemical Pathways

Given the compound’s potential to undergo free radical reactions, it could potentially affect pathways involving oxidative stress or other radical-mediated processes